N'-[2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanediamide

• IUPAC Name: N-[2-(azepan-1-yl)-2-(1-methylpyrrol-2-yl)ethyl]-N'-(2,3-dihydro-1,4-benzodioxin-6-yl)oxamide
• InChI: InChI=1S/C23H30N4O4/c1-26-10-6-7-18(26)19(27-11-4-2-3-5-12-27)16-24-22(28)23(29)25-17-8-9-20-21(15-17)31-14-13-30-20/h6-10,15,19H,2-5,11-14,16H2,1H3,(H,24,28)(H,25,29)
• InChI Key: OOGIYJNZHMGUOK-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C(CNC(=O)C(=O)NC2=CC3=C(C=C2)OCCO3)N4CCCCCC4
• Molecular Formula: C23H30N4O4
• Molecular Weight: 426.5 g/mol
• CAS No.: 1049399-74-7

Description

N'-[2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanediamide is a useful research compound. Its molecular formula is C23H30N4O4 and its molecular weight is 426.517. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Applications in Medicinal Chemistry

Heterocyclic compounds, including those with azepine and pyrrole moieties, are frequently explored for their pharmacological properties. For instance, synthesis techniques and the biological evaluation of compounds with benzoxepine and pyrroloazepine derivatives reveal potential antibacterial and anticancer applications (Kuntala et al., 2015; Mizuno et al., 1999). These studies underscore the importance of such compounds in developing new therapeutic agents.

Material Science and Organic Synthesis

Research on the synthesis of complex heterocyclic structures often highlights methods for constructing molecules with potential applications in material science. For example, studies on the synthesis of dibenzo[b,f][1,4]oxazepines and related compounds suggest utility in creating novel materials with unique photophysical properties (Petrovskii et al., 2017). These materials could be relevant in optoelectronics or as fluorescent markers in biological research.

Chemical Synthesis and Methodology Development

The development of synthetic methodologies for creating heterocyclic compounds is a significant area of research. Techniques such as the catalytic enantioselective aza-Reformatsky reaction with cyclic imines (Munck et al., 2017) offer new routes to synthesize complex molecules. These methodologies can be crucial for the synthesis of pharmacologically active compounds, including those with structures similar to N1-(2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-N2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)oxalamide.